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Introduction

2-Pentyne, also known as ethylmethylacetylene, is an internal alkyne with the chemical
formula CsHs.[1] It is a colorless, flammable liquid with a distinct odor.[2] As an unsaturated
hydrocarbon, 2-pentyne serves as a versatile building block in organic synthesis, primarily
utilized in the production of other chemicals and in the study of reaction mechanisms.[2] This
technical guide provides a comprehensive overview of the physicochemical properties,
spectroscopic data, key chemical reactions with detailed experimental protocols, and safety
information for 2-Pentyne (CAS 627-21-4).

Physicochemical Properties

The fundamental physical and chemical properties of 2-Pentyne are summarized in the table
below. This data is essential for its proper handling, storage, and application in experimental
settings.
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Property Value Source(s)
CAS Number 627-21-4 [11[3][4][5]16]
Molecular Formula CsHs [5]1[6]
Molecular Weight 68.12 g/mol [31[5][6]
Appearance Colorless liquid [21[7]

Odor Distinct/Unpleasant [2][5][8]
Boiling Point 56-57 °C [O1[31[E1[7]
Melting Point -109 °C [O1[31[6]1[7]
Density 0.710 g/mL at 25 °C [O1316]1[71[10]

Vapor Pressure

393 mmHg at 37.7 °C

[olL31[6]

Flash Point

-30 °C (-22 °F)

[°]

Solubility

Soluble in organic solvents,

limited solubility in water.[2]

Refractive Index (n20/D)

1.404

[3161[7]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Pentyne.

Spectrum Type Key Peaks/Signals
1H NMR d (ppm): 2.13 (g, 2H), 1.77 (t, 3H), 1.11 (t, 3H)
13C NMR d (ppm): 79.9, 75.5, 13.5, 12.4, 11.8

IR (Infrared)

2970, 2930, 2870, 1460, 1380, 1320, 1240,
1040 cm™?

Mass Spectrometry (MS)

m/z: 68 (M+), 53, 41, 39
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Key Chemical Reactions and Experimental
Protocols

2-Pentyne, as an internal alkyne, undergoes several characteristic reactions. This section
details the experimental protocols for its synthesis and key transformations.

Synthesis of 2-Pentyne from 1-Pentyne

2-Pentyne can be synthesized from its isomer, 1-pentyne, through a base-catalyzed
iIsomerization reaction.

Experimental Protocol:
o Reagents: 1-Pentyne, ethanolic potassium hydroxide (or sodium amide in liquid ammonia).

e Procedure: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
a solution of potassium hydroxide in ethanol is prepared. 1-Pentyne is added to this solution.
The mixture is heated to reflux for several hours. The progress of the reaction is monitored
by gas chromatography (GC). Upon completion, the reaction mixture is cooled to room
temperature and diluted with water. The organic layer is separated, washed with brine, dried
over anhydrous magnesium sulfate, and distilled to yield pure 2-pentyne.

Selective Hydrogenation to cis-2-Pentene

The partial hydrogenation of 2-pentyne using Lindlar's catalyst stereoselectively yields cis-2-
pentene.

Experimental Protocol:

» Reagents: 2-Pentyne, Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead
acetate and quinoline), hydrogen gas, and a solvent such as methanol or hexane.

e Procedure: A solution of 2-pentyne in the chosen solvent is placed in a hydrogenation flask.
A catalytic amount of Lindlar's catalyst is added. The flask is connected to a hydrogen source
and the atmosphere is replaced with hydrogen. The mixture is stirred vigorously at room
temperature under a hydrogen atmosphere (typically a balloon). The reaction is monitored by
GC until one equivalent of hydrogen has been consumed. The catalyst is then removed by

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b165424?utm_src=pdf-body
https://www.benchchem.com/product/b165424?utm_src=pdf-body
https://www.benchchem.com/product/b165424?utm_src=pdf-body
https://www.benchchem.com/product/b165424?utm_src=pdf-body
https://www.benchchem.com/product/b165424?utm_src=pdf-body
https://www.benchchem.com/product/b165424?utm_src=pdf-body
https://www.benchchem.com/product/b165424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

filtration through a pad of Celite, and the solvent is evaporated under reduced pressure to
afford cis-2-pentene.
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Caption: Workflow for the selective hydrogenation of 2-Pentyne.

Reduction to trans-2-Pentene

The reduction of 2-pentyne with sodium metal in liquid ammonia produces trans-2-pentene.
Experimental Protocol:
o Reagents: 2-Pentyne, sodium metal, liquid ammonia.

e Procedure: Areaction flask is cooled to -78 °C in a dry ice/acetone bath and liquid ammonia
is condensed into it. Small pieces of sodium metal are added until a persistent blue color is
observed. 2-Pentyne is then added dropwise to the solution. The reaction is stirred at -78 °C
for several hours. The reaction is quenched by the careful addition of ammonium chloride.
The ammonia is allowed to evaporate, and the residue is partitioned between water and an
organic solvent (e.qg., ether). The organic layer is separated, washed with brine, dried over
anhydrous sodium sulfate, and the solvent is removed by distillation to yield trans-2-pentene.
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Caption: Workflow for the reduction of 2-Pentyne to trans-2-Pentene.

Safety Information

2-Pentyne is a highly flammable liquid and vapor.[9] It is harmful if swallowed and may cause
respiratory irritation.[9] It is also a skin and eye irritant.[9]

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[9]

Use in a well-ventilated area.[9]

Wear protective gloves, clothing, eye protection, and face protection.[9]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[9]
First-Aid Measures:

 In case of skin contact: Wash with plenty of soap and water.[9]
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 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[9]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.[9]

« If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[9]

Conclusion

2-Pentyne (CAS 627-21-4) is a valuable reagent in organic chemistry, particularly for the
stereoselective synthesis of alkenes. A thorough understanding of its physicochemical
properties, spectroscopic characteristics, and reaction protocols is essential for its safe and
effective use in research and development. This guide provides a foundational resource for
professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Pentyne (CAS 627-
21-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165424#2-pentyne-cas-number-627-21-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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